2-acetyl-1-(ethylthio)-5,6,7,8-tetrahydro-3H-pyrrolo[1,2-a]indol-3-one

• IUPAC Name: 2-acetyl-3-ethylsulfanyl-5,6,7,8-tetrahydropyrrolo[1,2-a]indol-1-one
• InChI: InChI=1S/C15H17NO2S/c1-3-19-14-12-8-10-6-4-5-7-11(10)16(12)15(18)13(14)9(2)17/h8H,3-7H2,1-2H3
• InChI Key: OHHSPLIUPZHFHZ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C(=O)N2C1=CC3=C2CCCC3)C(=O)C
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

Indole derivatives are bioactive aromatic compounds that have found clinical and biological applications. They possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Synthesis Analysis

Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of various disorders in the human body has attracted increasing attention in recent years.

Molecular Structure Analysis

Indole is also known as benzopyrrole which contains a benzenoid nucleus and has 10 π-electrons (two from the lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature.

Chemical Reactions Analysis

Indole derivatives are essential and efficient chemical precursors for generating biologically active structures. Their inherent functional groups can undergo C–C and C–N coupling reactions and reductions easily.

Physical And Chemical Properties Analysis

Indole is an important heterocyclic system that provides the skeleton to lysergic acid diethylamide (LSD), strychnine, and alkaloid obtained from plants. Physically, they are crystalline colorless in nature with specific odors.

Mechanism of Action

The presence of the indole nucleus in medicinal compounds that is biologically active pharmacophore made it an important heterocyclic compound having broad-spectrum biological activities.

Safety and Hazards

The safety and hazards of a specific indole derivative would depend on its exact structure and properties. It’s always important to refer to the relevant safety data sheets for specific information.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. Researchers are interested in synthesizing various scaffolds of indole for screening different pharmacological activities.